Cas no 1414958-99-8 (4-chloro-2-cyclopropylpyridine hydrochloride)

• Product Name: 4-chloro-2-cyclopropylpyridine hydrochloride
• CAS No: 1414958-99-8
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD22689332
• CID: 4778013
• PubChem ID: 118703325
• Update Time: 2026-02-27

4-chloro-2-cyclopropylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclopropyl-pyridine hydrochloride
• SB33429
• 4-Chloro-2-cyclopropylpyridine hydrochloride
• 4-chloro-2-cyclopropylpyridine hydrochloride

• MDL： MFCD22689332
• Inchi： 1S/C8H8ClN.ClH/c9-7-3-4-10-8(5-7)6-1-2-6;/h3-6H,1-2H2;1H
• InChI Key： VGPWHYQGXMDVAW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 12.9

Additional information on 4-chloro-2-cyclopropylpyridine hydrochloride

4-Chloro-2-Cyclopropylpyridine Hydrochloride: A Comprehensive Overview

4-Chloro-2-Cyclopropylpyridine Hydrochloride (CAS No. 1414958-99-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring substituted with a chlorine atom and a cyclopropyl group, exhibits a range of intriguing chemical and biological properties. Recent advancements in synthetic methodologies and its applications in drug discovery have further solidified its importance in contemporary research.

The molecular structure of 4-chloro-2-cyclopropylpyridine hydrochloride plays a pivotal role in its reactivity and functionality. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core framework. The substitution pattern, with chlorine at the 4-position and a cyclopropyl group at the 2-position, imparts distinct electronic and steric effects. These features make the compound an attractive candidate for various chemical transformations and biological assays.

Recent studies have explored the synthesis of 4-chloro-2-cyclopropylpyridine hydrochloride through innovative routes, leveraging modern catalytic systems and green chemistry principles. Researchers have demonstrated that the compound can be efficiently synthesized via palladium-catalyzed cross-coupling reactions, which not only enhance yield but also minimize environmental impact. Such advancements underscore the compound's potential as a key intermediate in the development of complex molecules with therapeutic applications.

In terms of applications, 4-chloro-2-cyclopropylpyridine hydrochloride has shown promise in the realm of medicinal chemistry. Its ability to modulate enzyme activity and interact with biological targets has been extensively investigated. For instance, recent findings indicate that the compound exhibits potent inhibitory effects against certain kinases, making it a compelling lead for anti-cancer drug development.

The pharmacological profile of 4-chloro-2-cyclopropylpyridine hydrochloride is further enriched by its unique metabolic pathways. Studies using advanced metabolomics techniques have revealed that the compound undergoes rapid absorption and distribution in preclinical models, with favorable bioavailability characteristics. These attributes position it as a promising candidate for further preclinical evaluation.

Moreover, the environmental impact of 4-chloro-2-cyclopropylpyridine hydrochloride has been assessed through eco-toxicological studies. Research indicates that the compound demonstrates low toxicity to aquatic organisms under standard testing conditions, aligning with current regulatory standards for chemical safety.

In conclusion, 4-chloro-2-cyclopropylpyridine hydrochloride (CAS No. 1414958-99-8) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its structural uniqueness, coupled with cutting-edge synthetic strategies and promising biological activity, positions it as a valuable asset in both academic research and industrial applications.